Cas no 1339845-32-7 (2-(2-isocyanatoethyl)-1-methyl-1H-imidazole)

• Product Name: 2-(2-isocyanatoethyl)-1-methyl-1H-imidazole
• CAS No: 1339845-32-7
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD18269756
• CID: 5243286
• PubChem ID: 63109885
• Update Time: 2025-05-22

2-(2-isocyanatoethyl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-1-methyl-1H-imidazole
• 2-(2-Isocyanatoethyl)-1-methylimidazole

• MDL： MFCD18269756
• Inchi： 1S/C7H9N3O/c1-10-5-4-9-7(10)2-3-8-6-11/h4-5H,2-3H2,1H3
• InChI Key： TXYHHWCLUSVWPB-UHFFFAOYSA-N
• SMILES： O=C=NCCC1=NC=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• XLogP3: 1.1
• Topological Polar Surface Area: 47.2

Additional information on 2-(2-isocyanatoethyl)-1-methyl-1H-imidazole

Comprehensive Overview of 2-(2-Isocyanatoethyl)-1-methyl-1H-imidazole (CAS No. 1339845-32-7)

2-(2-Isocyanatoethyl)-1-methyl-1H-imidazole (CAS No. 1339845-32-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, polymer chemistry, and material science. This compound, characterized by its unique imidazole ring and isocyanate functional group, serves as a versatile building block for synthesizing high-performance materials and bioactive molecules. Its molecular structure combines reactivity with stability, making it a valuable asset in drug discovery and advanced material development.

In recent years, the demand for 2-(2-isocyanatoethyl)-1-methyl-1H-imidazole has surged due to its applications in bioconjugation and cross-linking agents. Researchers are particularly interested in its role in creating smart polymers and responsive hydrogels, which are pivotal in tissue engineering and controlled drug delivery systems. The compound's ability to form stable urethane linkages under mild conditions aligns with the growing trend toward green chemistry and sustainable synthesis.

From an industrial perspective, CAS No. 1339845-32-7 is often discussed in the context of high-value chemical intermediates. Its compatibility with click chemistry protocols has made it a favorite among chemists working on biocompatible coatings and functionalized surfaces. Moreover, its imidazole moiety contributes to enhanced solubility in polar solvents, a property critical for aqueous-phase reactions and biomedical applications.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(2-isocyanatoethyl)-1-methyl-1H-imidazole?" The answer lies in multi-step organic synthesis, typically starting from 1-methylimidazole and involving haloalkylation followed by isocyanate formation. Another trending query is: "How does this compound compare to other isocyanate derivatives in polymer science?" Studies highlight its superior reactivity selectivity and lower volatility compared to traditional aliphatic isocyanates.

The thermal stability and mechanochemical properties of 2-(2-isocyanatoethyl)-1-methyl-1H-imidazole have also been explored in nanotechnology research. Its incorporation into hybrid nanomaterials has shown promise for creating self-healing materials and conductive composites, addressing key challenges in flexible electronics and energy storage devices. These applications resonate with current market demands for lightweight and high-durability materials.

Quality control and analytical characterization of this compound frequently involve HPLC, NMR spectroscopy, and mass spectrometry. Purity thresholds exceeding 98% are typically required for pharmaceutical-grade applications, underscoring the importance of precision synthesis techniques. Recent advancements in continuous flow chemistry have improved the scalability of its production while minimizing byproduct formation.

Environmental and handling considerations for CAS No. 1339845-32-7 follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, its moisture sensitivity necessitates storage under anhydrous conditions with nitrogen blanketing. These precautions align with broader industry shifts toward responsible chemical management and waste reduction.

Future research directions for this compound may explore its potential in catalysis and asymmetric synthesis, leveraging the imidazole ring's coordination properties. Additionally, its derivatives could play a role in developing next-generation adhesives with tunable curing profiles. As computational chemistry tools advance, molecular modeling of its reaction pathways will likely provide deeper insights into its versatility.

In summary, 2-(2-isocyanatoethyl)-1-methyl-1H-imidazole represents a compelling case study in functional molecule design. Its intersection with cutting-edge technologies and alignment with sustainability goals ensure its continued relevance across scientific disciplines. For researchers and industry professionals alike, understanding this compound's capabilities opens doors to innovation in materials science and life sciences.